3,9-Diazabicyclo[3.3.1]nonane-3-carboxylic acid, 9-methyl-7-oxo-, 1,1-dimethylethyl ester

• Molecular Formula: C13H22N2O3
• Molecular Weight: 254.33 g/mol
• IUPAC Name: tert-butyl 9-methyl-7-oxo-3,9-diazabicyclo[3.3.1]nonane-3-carboxylate
• InChI: InChI=1S/C13H22N2O3/c1-13(2,3)18-12(17)15-7-9-5-11(16)6-10(8-15)14(9)4/h9-10H,5-8H2,1-4H3
• InChI Key: LUEXHAXZRPWKEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CC(=O)CC(C1)N2C

Description

3,9-Diazabicyclo[3.3.1]nonane-3-carboxylic acid, 9-methyl-7-oxo-, 1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C13H22N2O3 and its molecular weight is 254.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(4Benzyl-6-ethoxycarbonylmethyl-1-methylpiperazin-2-yl)acetic acid ethyl ester (Patent WO 92/05174) (71.0 g, 0.196 mol) was dissolved in MeOH (400 mL). TFA (77.8 mL, 1.02 mol) was added and the flask was purged with nitrogen. Pd/C (10%, 50% moisture, 3.6 g) was added. The flask was closed and purged with hydrogen (3×). After 1 day, the mixture was filtered through celite and washed with MeOH. The solvent was removed under reduced pressure and the foamy residue (92.7 g) was dried under high vacuum. A sol. of tBuOK (117.2 g, 1.04 mol) in toluene (3.07 L) was heated to reflux. A sol. of the crude piperazine formerly obtained, dissolved in THF (300 mL), was added dropwise over 50 min.